Cas no 924869-20-5 (1-(4-Nitrophenyl)SulfonylTetrahydro-4(1h)-Pyridinone)

• Product Name: 1-(4-Nitrophenyl)SulfonylTetrahydro-4(1h)-Pyridinone
• CAS No: 924869-20-5
• MF: C₁₁H₁₂N₂O₅S
• MW: 284.288381576538
• MDL: MFCD08689704
• CID: 1071320
• PubChem ID: 18526138
• Update Time: 2025-11-02

1-(4-Nitrophenyl)SulfonylTetrahydro-4(1h)-Pyridinone Chemical and Physical Properties

Names and Identifiers

• 1-((4-Nitrophenyl)sulfonyl)piperidin-4-one
• 1-[(4-Nitrophenyl)sulfonyl]tetrahydro-4(1H)-pyridinone
• 1-(4-nitrophenyl)sulfonylpiperidin-4-one
• 1-(4-nitrobenzenesulfonyl)piperidin-4-one
• DTXSID00594757
• MFCD08689704
• C93520
• 924869-20-5
• AKOS000178829
• CS-0321805
• 1-[(4-Nitrophenyl)sulphonyl]piperidin-4-one
• FA-0704
• SCHEMBL12626953
• ZLB86920
• 1-(4-Nitrobenzene-1-sulfonyl)piperidin-4-one
• J-502821
• 1-(4-Nitrophenyl)SulfonylTetrahydro-4(1h)-Pyridinone

• MDL： MFCD08689704
• Inchi： 1S/C11H12N2O5S/c14-10-5-7-12(8-6-10)19(17,18)11-3-1-9(2-4-11)13(15)16/h1-4H,5-8H2
• InChI Key： BXFUYAKJRYAMHR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1CCC(CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 284.04669266g/mol
• Monoisotopic Mass: 284.04669266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Melting Point: 199-201°C

1-(4-Nitrophenyl)SulfonylTetrahydro-4(1h)-Pyridinone Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(4-Nitrophenyl)SulfonylTetrahydro-4(1h)-Pyridinone

Exploring the Versatile Applications of 1-(4-Nitrophenyl)SulfonylTetrahydro-4(1h)-Pyridinone (CAS No. 924869-20-5)

The compound 1-(4-Nitrophenyl)SulfonylTetrahydro-4(1h)-Pyridinone (CAS No. 924869-20-5) is a fascinating chemical entity that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its unique sulfonyl and nitrophenyl functional groups, offers a wide range of applications, particularly in drug discovery and material science. Researchers and industry professionals are increasingly interested in its potential due to its structural versatility and reactivity.

One of the most compelling aspects of 1-(4-Nitrophenyl)SulfonylTetrahydro-4(1h)-Pyridinone is its role as a key intermediate in the synthesis of more complex molecules. Its tetrahydro-4(1h)-pyridinone core provides a robust scaffold for further chemical modifications, making it invaluable in the development of novel therapeutic agents. Recent studies have highlighted its utility in creating compounds with potential anti-inflammatory and antimicrobial properties, aligning with the growing demand for new treatments in these areas.

In addition to its pharmaceutical applications, 1-(4-Nitrophenyl)SulfonylTetrahydro-4(1h)-Pyridinone is also explored in material science. Its nitrophenyl group contributes to its electron-withdrawing properties, which are crucial in the design of organic electronic materials. This has sparked interest among researchers working on organic semiconductors and photovoltaic cells, as the compound’s properties can enhance the efficiency of these devices.

The synthesis of 1-(4-Nitrophenyl)SulfonylTetrahydro-4(1h)-Pyridinone typically involves multi-step organic reactions, often starting from readily available precursors. Optimizing these synthetic routes is a hot topic in contemporary chemistry, as it can lead to more cost-effective and environmentally friendly production methods. Green chemistry principles are increasingly being applied to minimize waste and improve yields, reflecting the industry’s shift towards sustainability.

Another area of interest is the compound’s potential in catalysis. The sulfonyl group in 1-(4-Nitrophenyl)SulfonylTetrahydro-4(1h)-Pyridinone can act as a ligand or activator in various catalytic processes. This has implications for industrial chemistry, where efficient catalysts are essential for large-scale production. Researchers are investigating its use in asymmetric synthesis, which is critical for producing enantiomerically pure pharmaceuticals.

From a commercial perspective, the demand for 1-(4-Nitrophenyl)SulfonylTetrahydro-4(1h)-Pyridinone is on the rise, driven by its diverse applications. Suppliers and manufacturers are focusing on scaling up production while maintaining high purity standards. The compound’s CAS No. 924869-20-5 is frequently searched in chemical databases, underscoring its relevance in both academic and industrial settings.

Safety and handling of 1-(4-Nitrophenyl)SulfonylTetrahydro-4(1h)-Pyridinone are also critical considerations. While it is not classified as a hazardous material, proper laboratory practices should always be followed to ensure safe usage. This includes wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas. These precautions are standard in chemical research and are emphasized in safety guidelines.

Looking ahead, the future of 1-(4-Nitrophenyl)SulfonylTetrahydro-4(1h)-Pyridinone appears promising. Its versatility and potential for innovation make it a compound worth watching in the coming years. As research continues to uncover new applications and synthetic methods, its role in advancing science and technology will likely expand, offering exciting opportunities for chemists and industry professionals alike.